Cas no 42351-88-2 (2-tert-butyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-tert-butyl-3,4-dihydropyrimidin-4-one
• CAS No: 42351-88-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD11847680
• CID: 839661
• Update Time: 2026-04-29

2-tert-butyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)pyrimidin-4-ol
• 2-tert-butyl-1H-pyrimidin-6-one
• 2-tert-butylpyriMidin-4(1H)-one
• 2-tert-butylpyrimidin-4-ol
• 4(1H)-Pyrimidinone, 2-(1,1-dimethylethyl)-
• 2-t-butyl-3,4-dihydro-4-oxopyrimidine
• 2-t-butyl-4(3H)-pyrimidinone
• 2-tert-butyl-3,4-dihydropyrimidin-4-one
• 2-tert-butyl-3H-pyrimidin-4-one
• 2-tert-butylpyrimidin-4(3H)-one
• SureCN393333
• SureCN803691

• MDL： MFCD11847680
• Inchi： InChI=1S/C8H12N2O/c1-8(2,3)7-9-5-4-6(11)10-7/h4-5H,1-3H3,(H,9,10,11)
• InChI Key： PHJLZBIRORCZFZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NC=CC(=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-tert-butyl-3,4-dihydropyrimidin-4-one

Introduction to 2-tert-butyl-3,4-dihydropyrimidin-4-one (CAS No. 42351-88-2)

2-tert-butyl-3,4-dihydropyrimidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 42351-88-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the dihydropyrimidine class, which has garnered considerable attention due to its versatile pharmacological properties and potential applications in drug discovery. The presence of a tert-butyl group at the 2-position introduces steric hindrance, influencing its reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The dihydropyrimidin-4-one core structure is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent advancements in medicinal chemistry have highlighted the importance of modifying this scaffold to enhance efficacy and reduce side effects. The 2-tert-butyl substituent not only stabilizes the molecule but also influences its solubility and metabolic stability, critical factors in drug development. This compound has been extensively studied for its role in inhibiting various enzymes and pathways involved in diseases such as cancer and neurodegenerative disorders.

In the realm of drug discovery, 2-tert-butyl-3,4-dihydropyrimidin-4-one (CAS No. 42351-88-2) has been explored as a lead compound for developing small-molecule inhibitors. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic profiles. The tert-butyl group plays a pivotal role in modulating binding affinity to target proteins, thereby enhancing drug potency.

One of the most promising applications of this compound is in oncology research. Studies have demonstrated that derivatives of 2-tert-butyl-3,4-dihydropyrimidin-4-one can inhibit key enzymes involved in tumor proliferation and survival. For instance, modifications at the 3-position of the dihydropyrimidine ring have led to compounds with significant antitumor activity in preclinical models. The dihydropyrimidinone scaffold is particularly effective in disrupting signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells.

The synthesis of 2-tert-butyl-3,4-dihydropyrimidin-4-one (CAS No. 42351-88-2) involves multi-step organic reactions, typically starting from readily available precursors like malononitrile or ethyl acetoacetate. The introduction of the tert-butyl group is often achieved through alkylation reactions, which require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed coupling reactions, have streamlined the production process, making it more efficient and scalable for industrial applications.

From a biological perspective, the dihydropyrimidinone core exhibits notable interactions with biological targets due to its ability to mimic natural heterocycles found in bioactive molecules. This structural similarity allows it to bind tightly to enzymes and receptors, modulating their activity. The tert-butyl substituent further enhances these interactions by providing steric bulk that optimizes binding geometry. Such features make this compound a valuable tool for understanding enzyme mechanisms and developing targeted therapies.

Recent clinical trials have begun exploring the therapeutic potential of compounds derived from 2-tert-butyl-3,4-dihydropyrimidin-4-one (CAS No. 42351-88-2) in treating refractory diseases. Preliminary results suggest that certain derivatives exhibit significant efficacy with manageable side effects. These findings underscore the importance of continued research into this class of molecules and open new avenues for treating conditions that are currently difficult to manage.

The pharmaceutical industry has taken note of the potential of dihydropyrimidine-based drugs, and several companies are investing in developing novel formulations based on this scaffold. The versatility of the tert-butyl-substituted dihydropyrimidinone makes it an ideal candidate for covalent drug design strategies, where irreversible binding to target proteins can lead to prolonged therapeutic effects. Such approaches are particularly relevant in oncology, where targeted therapies are sought to overcome drug resistance.

In conclusion,2-tert-butyl-3,4-dihydropyrimidin-4-one (CAS No. 42351-88-2) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery efforts aimed at treating various diseases. Continued research into this molecule will likely yield novel therapeutic agents that address unmet medical needs.